Benzene, 1-methyl-4-[(phenylseleno)ethynyl]-

• CAS No.: 91585-31-8
• Molecular Formula: C15H12Se
• Molecular Weight: 271.23 g/mol
• IUPAC Name: 1-methyl-4-(2-phenylselanylethynyl)benzene
• InChI: InChI=1S/C15H12Se/c1-13-7-9-14(10-8-13)11-12-16-15-5-3-2-4-6-15/h2-10H,1H3
• InChI Key: SMAKMCJSLCMDTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C#C[Se]C2=CC=CC=C2

Description

Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- is an organic compound characterized by a benzene ring substituted with a methyl group and a phenylselenoethynyl group

Preparation Methods

The synthesis of Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- typically involves the following steps:

Starting Materials: The synthesis begins with benzene derivatives such as toluene (methylbenzene) and phenylselenylacetylene.

Reaction Conditions: The reaction conditions often involve the use of catalysts and specific solvents to facilitate the formation of the desired product.

Industrial Production: Industrial production methods may include large-scale reactions in controlled environments to ensure high yield and purity of the compound.

Chemical Reactions Analysis

Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized products.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Electrophilic aromatic substitution reactions can occur at the benzene ring, with reagents such as halogens or nitro groups.

Common Reagents and Conditions: Typical reagents include halogens, acids, and bases, with reaction conditions varying based on the desired product.

Scientific Research Applications

Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- involves its interaction with molecular targets through various pathways:

Molecular Targets: The compound can bind to specific enzymes or receptors, altering their activity.

Pathways Involved: It may participate in signaling pathways or metabolic processes, leading to changes in cellular function.

Comparison with Similar Compounds

Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- can be compared with other similar compounds such as:

Toluene, p-ethynyl-: Similar structure but lacks the phenylseleno group.

p-Methylphenylacetylene: Another related compound with different substituents.

p-Tolylacetylene: Shares the ethynyl group but differs in other substituents.

These comparisons highlight the unique features of Benzene, 1-methyl-4-[(phenylseleno)ethynyl]- and its potential advantages in various applications.